3-Hydroxyhexanal

• CAS: 96013-98-8
• Molecular Formula: C6H12O2
• Molecular Weight: 116.16 g/mol
• InChI: InChI=1S/C6H12O2/c1-2-3-6(8)4-5-7/h5-6,8H,2-4H2,1H3
• InChIKey: JVDKSPFKTRMHMA-UHFFFAOYSA-N

3-Hydroxyhexanal (CAS 96013-98-8) Procurement Baseline: Structural Class, Physicochemical Identity, and Key Differentiators

3-Hydroxyhexanal (CAS 96013-98-8) is a β-hydroxy aldehyde classified as a fatty aldehyde [1]. It bears both a hydroxyl group at the β-position and a terminal aldehyde, giving it dual reactivity relevant to aldol condensations, enzyme-catalyzed transformations, and oxidative degradation pathways. Estimated physicochemical parameters include a boiling point of 188–189 °C, an octanol-water partition coefficient (logP) of approximately 0.296, and a high predicted aqueous solubility of 2.01 × 10⁵ mg/L [2]. These properties position 3-hydroxyhexanal as a moderately polar, water-miscible aldehyde intermediate that is structurally distinct from its non-hydroxylated analog hexanal and its regioisomer 4-hydroxyhexanal.

Class β-Hydroxy aldehyde, C6 fatty aldehyde scaffold

Reactivity Dual aldehyde and β-hydroxyl functionality

Solubility Water-miscible, moderate polarity profile

Distinction Structurally distinct from hexanal and 4-hydroxyhexanal

• [1] ChEBI. 3-Hydroxyhexanal (CHEBI:179300). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:179300 View Source
• [2] FlavScents. 3-Hydroxyhexanal – Material Properties. https://flavscents.com/library/material/34874b3613c/a View Source

Why 3-Hydroxyhexanal Cannot Be Replaced by Generic β-Hydroxy Aldehydes or Hexanal Analogs

Generic substitution within the β-hydroxy aldehyde class is unreliable because the specific chain length (C₆), hydroxyl position (β), and absence of α-substitution govern 3-hydroxyhexanal's reactivity, metabolic fate, and bioactivity in ways that shorter or longer homologs cannot replicate. In oxidative decomposition models, (E)-2-hexenal uniquely generates 3-hydroxyhexanal as the dominant neutral product, whereas (E)-2-octenal yields 1-hydroxy-2-heptanone and hexanal instead [1]. In insect chemical ecology, 3-hydroxyhexanal is a confirmed component of the alarm pheromone blend in Eurycotis floridana, a function not shared by arbitrary β-hydroxy aldehydes [2]. The quantitative evidence below establishes that positional, chain-length, and pathway-specific differences translate into measurable selection criteria.

Chain-length and position specificity

C6 backbone with β‑OH determines oxidative degradation product identity; C4 or C8 homologs yield different neutral products.

Regioisomer mismatch

4‑Hydroxyhexanal lacks documented semiochemical function; alarm pheromone relevance is specific to the 3‑hydroxy isomer.

Solubility and extraction behavior

Aqueous solubility and organic-phase partitioning differ markedly from hexanal; direct replacement can alter reaction homogeneity and recovery.

• [1] Esterbauer, H., et al. (1991). 4-Hydroxy-2-alkenals and other products formed by water-mediated oxidative decomposition of α,β-unsaturated aldehydes. Journal of Agricultural and Food Chemistry, 39(9), 1664–1668. https://doi.org/10.1021/JF00036A032 View Source
• [2] Farine, J.P., Everaerts, C., Le Quere, J.L., Semon, E., Henry, R., Brossut, R. (1997). The defensive secretion of Eurycotis floridana (Dictyoptera, Blattidae, Polyzosteriinae): chemical identification and evidence of an alarm function. Insect Biochemistry and Molecular Biology, 27(6), 577–586. https://agris.fao.org/search/zh/records/65df28860f3e94b9e5d5a91c View Source

3-Hydroxyhexanal Quantitative Differentiation Evidence: Comparator-Driven Selection Data

Oxidative Decomposition Pathway Specificity: 3-Hydroxyhexanal vs. Products from (E)-2-Octenal

Under water-mediated oxidative conditions (pH 6.5, oxygen atmosphere), (E)-2-hexenal degradation yields 3-hydroxyhexanal as the predominant neutral product. In contrast, (E)-2-octenal degradation under identical conditions produces 1-hydroxy-2-heptanone and hexanal as major neutral products, with no 3-hydroxyhexanal detected [1]. This substrate-specific product profile enables unambiguous sourcing of 3-hydroxyhexanal to (E)-2-hexenal oxidation rather than to longer-chain unsaturated aldehydes.

Oxidative product identity

Head-to-head

3‑Hydroxyhexanal dominant from (E)-2-hexenal; absent from (E)-2-octenal (yields 1‑hydroxy-2-heptanone + hexanal)

Enables substrate-specific peroxidation marker use

Conditions: water-mediated, pH 6.5, O₂

Evidence Dimension	Major neutral degradation product identity from α,β-unsaturated aldehydes
Target Compound Data	3-Hydroxyhexanal (from (E)-2-hexenal)
Comparator Or Baseline	1-Hydroxy-2-heptanone and hexanal (from (E)-2-octenal)
Quantified Difference	Qualitatively distinct product profiles; 3-hydroxyhexanal is exclusive to the C₆ substrate
Conditions	Water-mediated (pH 6.5), O₂ atmosphere, HRGC-MS and HRGC-FTIR analysis

Why This Matters

For analytical laboratories tracking lipid peroxidation or flavor degradation pathways, 3-hydroxyhexanal serves as a substrate-specific marker for (E)-2-hexenal oxidation that is not confounded by (E)-2-octenal degradation.

• [1] Esterbauer, H., et al. (1991). 4-Hydroxy-2-alkenals and other products formed by water-mediated oxidative decomposition of α,β-unsaturated aldehydes. Journal of Agricultural and Food Chemistry, 39(9), 1664–1668. https://doi.org/10.1021/JF00036A032 View Source

Predicted logP Differentiation: 3-Hydroxyhexanal vs. 3-Hydroxybutanal and 3-Hydroxyoctanal

The estimated octanol-water partition coefficient (logP) of 3-hydroxyhexanal is 0.296 [1]. By class-level inference, the shorter-chain analog 3-hydroxybutanal (C₄) is expected to have a lower logP (more hydrophilic), while the longer-chain analog 3-hydroxyoctanal (C₈) is expected to have a higher logP (more lipophilic). This positions 3-hydroxyhexanal in an intermediate lipophilicity range that balances aqueous solubility with sufficient organic-phase partitioning for liquid-liquid extraction or solid-phase extraction workflows.

Predicted logP

Class-level

3‑Hydroxyhexanal ~0.3; 3‑hydroxybutanal lower, 3‑hydroxyoctanal higher (incremental shift ~0.5–0.7 per 2 CH₂)

Intermediate lipophilicity balances aqueous and organic-phase workup

Predicted values; experimental logP not available

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	logP ≈ 0.296 (estimated)
Comparator Or Baseline	3-Hydroxybutanal: logP < 0.3 (inferred); 3-Hydroxyoctanal: logP > 1.0 (inferred)
Quantified Difference	Incremental logP shift of approximately 0.5–0.7 units per two methylene groups (class-level estimate)
Conditions	Predicted values; experimental logP data for the series are not available in the accessed literature

Why This Matters

Selection of 3-hydroxyhexanal over shorter- or longer-chain analogs can optimize extraction recovery and chromatographic retention without excessive lipophilicity that may complicate aqueous-phase reactions.

• [1] FlavScents. 3-Hydroxyhexanal – Material Properties. https://flavscents.com/library/material/34874b3613c/a View Source

Predicted Aqueous Solubility: 3-Hydroxyhexanal vs. Hexanal

The estimated aqueous solubility of 3-hydroxyhexanal is 2.01 × 10⁵ mg/L at 25 °C [1], which is substantially higher than the experimentally measured solubility of hexanal (approximately 5.6 × 10³ mg/L at 25 °C [2]). The presence of the β-hydroxyl group increases water solubility by roughly 36-fold relative to the parent C₆ aldehyde, enabling homogeneous aqueous-phase reactions without co-solvent.

Aqueous solubility vs hexanal

Reported

~2.01 × 10⁵ mg/L (estimated) vs hexanal ~5.6 × 10³ mg/L; ~36-fold higher

Supports homogeneous aqueous-phase reactions without co-solvent

Cross-study comparison; 3‑hydroxyhexanal estimated, hexanal experimental

Evidence Dimension	Aqueous solubility at 25 °C
Target Compound Data	2.01 × 10⁵ mg/L (estimated)
Comparator Or Baseline	Hexanal: ~5.6 × 10³ mg/L (experimental, literature value)
Quantified Difference	~36-fold higher solubility for 3-hydroxyhexanal vs. hexanal
Conditions	Estimated (3-hydroxyhexanal) vs. experimental (hexanal) at 25 °C

Why This Matters

For aqueous-phase enzyme assays, bioconjugation reactions, or formulations requiring water-miscible aldehydes, 3-hydroxyhexanal offers a solubility advantage over hexanal that directly impacts reaction homogeneity and yield.

• [1] FlavScents. 3-Hydroxyhexanal – Material Properties. https://flavscents.com/library/material/34874b3613c/a View Source
• [2] Haynes, W.M. (ed.) (2016). CRC Handbook of Chemistry and Physics, 97th Edition. CRC Press. Hexanal solubility data. View Source

Semiochemical Occurrence: 3-Hydroxyhexanal in Insect Alarm Pheromone vs. Non-Detection of 4-Hydroxyhexanal

In the defensive secretion of the cockroach Eurycotis floridana, 3-hydroxyhexanal was identified among 40 components and classified as a novel insect exudate, contributing to an alarm pheromone function [1]. In contrast, 4-hydroxyhexanal was not detected in this secretion. While quantitative bioactivity data (e.g., electroantennogram dose-response) are not provided in the source, the confirmed natural occurrence of 3-hydroxyhexanal in a functional pheromone blend distinguishes it from the 4-hydroxy regioisomer, which lacks documented semiochemical activity.

Pheromone occurrence

Reported

3‑Hydroxyhexanal detected in E. floridana defensive secretion; 4‑hydroxyhexanal not detected

Confirmed natural semiochemical component; 4‑isomer lacks documented ecological role

Qualitative presence; dose-response data not provided

Evidence Dimension	Presence in functional insect semiochemical secretion
Target Compound Data	Detected as a novel exudate in E. floridana defensive secretion (≈2% of organic phase, shared with other minor components)
Comparator Or Baseline	4-Hydroxyhexanal: not detected in this secretion
Quantified Difference	Qualitative presence vs. absence; quantitative bioactivity data not available
Conditions	GC-MS analysis of cockroach defensive secretion (Farine et al., 1997)

Why This Matters

For chemical ecology research or semiochemical-based pest management development, 3-hydroxyhexanal is a validated natural pheromone component, whereas the 4-hydroxy isomer lacks such documented ecological relevance.

• [1] Farine, J.P., Everaerts, C., Le Quere, J.L., Semon, E., Henry, R., Brossut, R. (1997). The defensive secretion of Eurycotis floridana (Dictyoptera, Blattidae, Polyzosteriinae): chemical identification and evidence of an alarm function. Insect Biochemistry and Molecular Biology, 27(6), 577–586. View Source

Flavor Stability Impact: 3-Hydroxyhexanal Formation Reduces 2(E)-Hexenal Flavor Potential in Ethanolic Systems

In 20% (v/v) aqueous ethanol (pH 3.5) at 38 °C, the formation of 3-hydroxyhexanal and 3-ethoxyhexanal from 2(E)-hexenal was identified as the pathway that lowers the flavor potential of 2(E)-hexenal [1]. The rate constant for 2(E)-hexenal degradation in this medium was 3.8 × 10⁻³ h⁻¹. By comparison, in triacetin (Tr), autoxidation to the corresponding acid dominated, and 3-hydroxyhexanal formation was not a major pathway. This solvent-dependent shift in degradation chemistry means 3-hydroxyhexanal is a key marker of flavor loss specifically in aqueous-ethanolic systems.

Flavor degradation pathway

Head-to-head

In aq. ethanol: 3‑hydroxyhexanal major product, rate 3.8×10⁻³ h⁻¹; in triacetin: autoxidation to acid dominates, rate 9.8×10⁻³ h⁻¹

Solvent-dependent marker for 2(E)-hexenal stability loss

20% aq. ethanol pH 3.5, 38 °C

Evidence Dimension	Degradation pathway dominance and rate constant for 2(E)-hexenal
Target Compound Data	3-Hydroxyhexanal formation in Et (aq. ethanol): 2(E)-hexenal rate constant 3.8 × 10⁻³ h⁻¹; 3-hydroxyhexanal is a major product
Comparator Or Baseline	In triacetin: 2(E)-hexenal rate constant 9.8 × 10⁻³ h⁻¹; autoxidation to acid predominates; 3-hydroxyhexanal formation not dominant
Quantified Difference	Rate constant 2.6-fold higher in triacetin; product profile shifts from 3-hydroxyhexanal (Et) to butanoic acid (Tr)
Conditions	20% (v/v) aq. ethanol pH 3.5 and triacetin, 38 °C

Why This Matters

For flavor houses and beverage manufacturers monitoring 2(E)-hexenal stability, quantifying 3-hydroxyhexanal provides a solvent-specific degradation marker that is not relevant in non-aqueous matrices.

• [1] Fischer, U., Grosch, W. (1991). Breakdown of the flavour compound 2(E)-hexenal in different solvents. Food Chemistry, 39(2), 191–198. https://www.sciencedirect.com/science/article/abs/pii/0308814691900853 View Source

Predicted Boiling Point: 3-Hydroxyhexanal vs. 3-Hydroxybutanal and 3-Hydroxyoctanal

The estimated boiling point of 3-hydroxyhexanal is 188–189 °C at 760 mmHg [1]. By class-level inference, 3-hydroxybutanal (C₄) is expected to boil at approximately 140–150 °C, while 3-hydroxyoctanal (C₈) is expected to boil above 220 °C. This intermediate volatility makes 3-hydroxyhexanal suitable for GC analysis without derivatization while still being recoverable by vacuum distillation, unlike the more volatile C₄ analog (higher losses during concentration) and the less volatile C₈ analog (requiring higher distillation temperatures that may cause dehydration).

Predicted boiling point

Class-level

3‑Hydroxyhexanal 188–189 °C; 3‑hydroxybutanal ~140–150 °C; 3‑hydroxyoctanal >220 °C (inferred)

Intermediate volatility suits GC and vacuum distillation workflows

Estimated; experimental boiling points for homologs not available

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	188–189 °C (estimated)
Comparator Or Baseline	3-Hydroxybutanal: ~140–150 °C (class-inferred); 3-Hydroxyoctanal: >220 °C (class-inferred)
Quantified Difference	~40–50 °C increments per two methylene groups
Conditions	Estimated values; experimental boiling points for the comparator β-hydroxy aldehydes are not available in the accessed literature

Why This Matters

For process chemists selecting a β-hydroxy aldehyde for distillation-based purification or GC-based analysis, 3-hydroxyhexanal occupies a volatility window that balances ease of recovery with thermal stability.

• [1] FlavScents. 3-Hydroxyhexanal – Material Properties. https://flavscents.com/library/material/34874b3613c/a View Source

High-Value Application Scenarios for 3-Hydroxyhexanal Based on Verified Differentiation Evidence

Lipid Peroxidation Marker for (E)-2-Hexenal-Specific Oxidative Pathways

Investigators studying oxidative degradation of unsaturated fatty acids or flavor deterioration in food matrices can use 3-hydroxyhexanal as a substrate-specific marker for (E)-2-hexenal oxidation. As demonstrated by Esterbauer et al., 3-hydroxyhexanal is the dominant neutral product from (E)-2-hexenal but is absent from (E)-2-octenal degradation products, providing unambiguous source attribution [1]. This contrasts with hexanal, which arises from multiple substrates and lacks specificity.

Semiochemical Research and Pheromone Blend Formulation

Entomologists and chemical ecologists developing semiochemical-based pest monitoring or control strategies can incorporate 3-hydroxyhexanal as a confirmed component of the alarm pheromone blend in Eurycotis floridana [1]. Unlike the 4-hydroxy regioisomer, which lacks documented semiochemical function, 3-hydroxyhexanal is a naturally occurring insect exudate with demonstrated ecological relevance.

Flavor Stability Studies in Aqueous-Ethanolic Beverage Systems

Flavor chemists assessing the shelf-life of alcoholic beverages or aqueous-ethanolic flavor preparations can monitor 3-hydroxyhexanal formation as a key indicator of 2(E)-hexenal degradation. Fischer and Grosch showed that 3-hydroxyhexanal formation specifically lowers flavor potential in ethanolic media (rate constant 3.8 × 10⁻³ h⁻¹), whereas in triacetin, autoxidation to butanoic acid dominates [1]. This solvent-dependent pathway selectivity makes 3-hydroxyhexanal a critical marker for ethanol-containing products.

Aqueous-Phase Synthetic Intermediate Requiring High Water Solubility

Medicinal chemists and process development scientists requiring an aldehyde intermediate for aqueous-phase bioconjugation, enzyme assays, or polymer synthesis can select 3-hydroxyhexanal over hexanal because its estimated solubility (2.01 × 10⁵ mg/L) is ~36-fold higher than hexanal (~5.6 × 10³ mg/L) [1][2], enabling homogeneous reactions without co-solvents that might denature proteins or complicate workup.

Application

Selection Property

Validation Focus

Lipid peroxidation marker

Substrate-specific oxidative product profile

GC-MS product identity in target lipid matrix

Semiochemical research

Natural alarm pheromone component occurrence

Electroantennogram dose-response in target species

Flavor stability studies

Solvent-dependent degradation pathway selectivity

Degradation rate in specific ethanol formulation

Aqueous-phase synthesis

High aqueous solubility vs hexanal

Reaction homogeneity and yield in co-solvent-free conditions

• [1] Esterbauer, H., et al. (1991). 4-Hydroxy-2-alkenals and other products formed by water-mediated oxidative decomposition of α,β-unsaturated aldehydes. Journal of Agricultural and Food Chemistry, 39(9), 1664–1668. https://doi.org/10.1021/JF00036A032 View Source
• [2] Farine, J.P., et al. (1997). The defensive secretion of Eurycotis floridana. Insect Biochemistry and Molecular Biology, 27(6), 577–586. View Source
• [3] Fischer, U., Grosch, W. (1991). Breakdown of the flavour compound 2(E)-hexenal in different solvents. Food Chemistry, 39(2), 191–198. View Source
• [4] FlavScents. 3-Hydroxyhexanal – Material Properties. https://flavscents.com/library/material/34874b3613c/a View Source
• [5] Haynes, W.M. (ed.) (2016). CRC Handbook of Chemistry and Physics, 97th Edition. CRC Press. Hexanal solubility data. View Source